Cas no 2591-26-6 (6-chloro-1,3-dioxaindane-5-carboxylic acid)

• Product Name: 6-chloro-1,3-dioxaindane-5-carboxylic acid
• CAS No: 2591-26-6
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• MDL: MFCD06203631
• CID: 1424710
• PubChem ID: 13454165
• Update Time: 2025-10-28

6-chloro-1,3-dioxaindane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 6-chloro-
• 6-chloro-1,3-dioxaindane-5-carboxylic acid
• EN300-343889
• 6-chloro-1,3-benzodioxole-5-carboxylic acid
• NDFQRSMGWGHELT-UHFFFAOYSA-N
• SCHEMBL4472381
• DTXSID901261963
• 6-chloro-2H-1,3-benzodioxole-5-carboxylicacid
• 2591-26-6
• CAA59126
• Z1269153006
• AKOS022274896
• 6-chloro-2H-1,3-benzodioxole-5-carboxylic acid
• ALBB-036601
• G79718

• MDL： MFCD06203631
• Inchi： 1S/C8H5ClO4/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： NDFQRSMGWGHELT-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C(=O)O)OCO2

Computed Properties

• Exact Mass: 199.98765
• Monoisotopic Mass: 199.9876363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on 6-chloro-1,3-dioxaindane-5-carboxylic acid

Recent Advances in the Study of 6-Chloro-1,3-dioxaindane-5-carboxylic Acid (CAS: 2591-26-6)

6-Chloro-1,3-dioxaindane-5-carboxylic acid (CAS: 2591-26-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

Recent literature has emphasized the importance of 6-chloro-1,3-dioxaindane-5-carboxylic acid in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the synthesis of indole-based compounds, which exhibit promising antimicrobial and anti-inflammatory properties. The compound's unique structural features, including the chloro-substituted dioxaindane ring, contribute to its reactivity and versatility in organic synthesis.

In addition to its synthetic applications, 6-chloro-1,3-dioxaindane-5-carboxylic acid has been investigated for its potential biological activities. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that derivatives of this compound showed moderate inhibitory effects against certain cancer cell lines, suggesting its potential as a scaffold for anticancer drug development. The study also highlighted the compound's favorable pharmacokinetic properties, such as good solubility and metabolic stability.

Further research has explored the mechanistic aspects of 6-chloro-1,3-dioxaindane-5-carboxylic acid's biological activity. Molecular docking studies (European Journal of Medicinal Chemistry, 2023) revealed that the compound interacts with specific protein targets involved in inflammatory pathways, providing a rationale for its observed anti-inflammatory effects. These findings open new avenues for the design of more potent and selective derivatives.

The synthesis of 6-chloro-1,3-dioxaindane-5-carboxylic acid has also seen advancements. A recent publication (Tetrahedron Letters, 2024) described an improved synthetic route that offers higher yields and better scalability compared to traditional methods. This development is particularly relevant for industrial applications, where efficient and cost-effective production of the compound is essential.

In conclusion, 6-chloro-1,3-dioxaindane-5-carboxylic acid (CAS: 2591-26-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential in drug discovery. Future studies are expected to further explore its applications and optimize its derivatives for therapeutic use.